2-Piperidinone, 1-(2-methoxyphenyl)-

• IUPAC Name: 1-(2-methoxyphenyl)piperidin-2-one
• InChI: InChI=1S/C12H15NO2/c1-15-11-7-3-2-6-10(11)13-9-5-4-8-12(13)14/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key: KFKPLXAZHOOZLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCCCC2=O
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• CAS No.: 1225919-29-8

Description

2-Piperidinone, 1-(2-methoxyphenyl)- is a derivative of 2-Piperidinone. 2-Piperidinones are important core substructures in many pharmaceuticals and natural products and serve as key precursors or intermediates for the synthesis of multi-substituted piperidines and medicinally relevant compounds.

Physical and Chemical Properties Analysis

2-Piperidinone is a colorless solid. It is the monomer of nylon 5, a polyamide. More specific physical and chemical properties of 2-Piperidinone, 1-(2-methoxyphenyl)- are not explicitly mentioned in the search results.

Scientific Research Applications

Structural Analysis and Chemical Characterization

• The crystal structure of a compound related to "2-Piperidinone, 1-(2-methoxyphenyl)-" was analyzed, revealing a chair conformation for the piperidinone ring with equatorial orientation of substituents. This study provides insights into the molecular conformation and hydrogen bonding patterns that could influence the chemical properties and reactivity of such compounds (Parthiban et al., 2008).

Pharmacological Activity

• Research into the sigma(1) receptor binding affinity and selectivity of N-[ω-(6-methoxynaphthalen-1-yl)alkyl] derivatives, which share structural similarities with "2-Piperidinone, 1-(2-methoxyphenyl)-," indicated that certain methyl substitutions on the piperidine ring can significantly influence binding affinity and selectivity. This has implications for the development of new pharmacological tools and therapeutic agents (Berardi et al., 2005).

Synthetic Methodologies

• A three-component synthesis method was described for creating a novel pyridine derivative starting from malononitrile, 4-methoxybenzaldehyde, and piperidine. This approach underscores the versatility of "2-Piperidinone, 1-(2-methoxyphenyl)-" and its derivatives in synthesizing complex organic molecules, potentially useful in various chemical and pharmaceutical applications (Feng, 2011).

Chemical Biology and Antibacterial Research

• A study on the selective killing of bacterial persisters by a chemical compound without affecting normal antibiotic-sensitive cells highlighted the potential of utilizing structurally related compounds to "2-Piperidinone, 1-(2-methoxyphenyl)-" in addressing bacterial resistance. This research opens avenues for developing novel antibacterial strategies that target persister cells, a significant challenge in treating infections (Kim et al., 2011).

Mechanism of Action

Target of Action

2-Piperidinone, 1-(2-methoxyphenyl)- is a derivative of 2-piperidinone, which is a six-membered N-containing heterocycle . These compounds are widespread in natural products and drug molecules, serving as key precursors for piperidines . .

Biochemical Pathways

2-piperidinone derivatives are known to be key precursors or intermediates for the synthesis of multi-substituted piperidines and medicinally relevant compounds . This suggests that 2-Piperidinone, 1-(2-methoxyphenyl)- may affect the synthesis of these compounds.

Result of Action

2-piperidinone derivatives are known to be key precursors or intermediates for the synthesis of multi-substituted piperidines and medicinally relevant compounds . This suggests that 2-Piperidinone, 1-(2-methoxyphenyl)- may contribute to the synthesis of these compounds.